7-(3-Chloro-2-butenyl)-8-[(2-hydroxypropyl)sulfanyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione
7-(3-Chloro-2-butenyl)-8-[(2-hydroxypropyl)sulfanyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
331726-15-9
VCID:
VC0415566
InChI:
InChI=1S/C13H17ClN4O3S/c1-7(14)4-5-18-9-10(15-13(18)22-6-8(2)19)17(3)12(21)16-11(9)20/h4,8,19H,5-6H2,1-3H3,(H,16,20,21)/b7-4-
SMILES:
CC(CSC1=NC2=C(N1CC=C(C)Cl)C(=O)NC(=O)N2C)O
Molecular Formula:
C13H17ClN4O3S
Molecular Weight:
344.82g/mol
7-(3-Chloro-2-butenyl)-8-[(2-hydroxypropyl)sulfanyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 331726-15-9
Main Products
VCID: VC0415566
Molecular Formula: C13H17ClN4O3S
Molecular Weight: 344.82g/mol
![7-(3-Chloro-2-butenyl)-8-[(2-hydroxypropyl)sulfanyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione - 331726-15-9](/images/no_structure.jpg)
| CAS No. | 331726-15-9 |
|---|---|
| Product Name | 7-(3-Chloro-2-butenyl)-8-[(2-hydroxypropyl)sulfanyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C13H17ClN4O3S |
| Molecular Weight | 344.82g/mol |
| IUPAC Name | 7-[(Z)-3-chlorobut-2-enyl]-8-(2-hydroxypropylsulfanyl)-3-methylpurine-2,6-dione |
| Standard InChI | InChI=1S/C13H17ClN4O3S/c1-7(14)4-5-18-9-10(15-13(18)22-6-8(2)19)17(3)12(21)16-11(9)20/h4,8,19H,5-6H2,1-3H3,(H,16,20,21)/b7-4- |
| Standard InChIKey | ORNTXSUIPFLHRO-DAXSKMNVSA-N |
| Isomeric SMILES | CC(CSC1=NC2=C(N1C/C=C(/C)\Cl)C(=O)NC(=O)N2C)O |
| SMILES | CC(CSC1=NC2=C(N1CC=C(C)Cl)C(=O)NC(=O)N2C)O |
| Canonical SMILES | CC(CSC1=NC2=C(N1CC=C(C)Cl)C(=O)NC(=O)N2C)O |
| PubChem Compound | 5757301 |
| Last Modified | Nov 11 2021 |
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